N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide

• IUPAC Name: N-[3-cyano-4-(4-fluorophenyl)-5-methylthiophen-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H12FN3OS/c1-11-16(12-4-6-14(19)7-5-12)15(9-20)18(24-11)22-17(23)13-3-2-8-21-10-13/h2-8,10H,1H3,(H,22,23)
• InChI Key: LEUBJPIXEWFAHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)NC(=O)C2=CN=CC=C2)C#N)C3=CC=C(C=C3)F
• Molecular Formula: C18H12FN3OS
• Molecular Weight: 337.4 g/mol

Description

N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide, also known as SIRT1 activator, is a synthetic compound that has been studied extensively for its potential therapeutic applications. SIRT1 is a protein that plays a crucial role in regulating cellular processes such as DNA repair, metabolism, and inflammation. The activation of SIRT1 has been linked to various health benefits, including increased lifespan, improved metabolic function, and reduced risk of age-related diseases.

Mechanism of Action

The mechanism of action of N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide involves the activation of N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide. N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide is a protein that functions as a deacetylase, removing acetyl groups from various proteins in the cell. This process can alter the function of these proteins and lead to changes in cellular processes such as metabolism, DNA repair, and inflammation.
Biochemical and Physiological Effects:
The activation of N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide by N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide has been shown to have numerous biochemical and physiological effects. Studies have demonstrated that N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide activation can improve metabolic function, reduce inflammation, and increase lifespan in various animal models. Additionally, N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide activation has been linked to improved cardiovascular function, neuroprotection, and reduced risk of age-related diseases such as cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide in lab experiments include its ability to activate N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide, which can lead to numerous health benefits. Additionally, the compound has been extensively studied and is well-characterized, making it a reliable tool for research. However, one limitation of using N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide is that it may have off-target effects, as N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide is not the only protein that the compound can interact with.

Future Directions

There are numerous future directions for research involving N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide. One area of interest is the development of more potent and selective N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide activators, which could lead to improved health benefits and reduced off-target effects. Additionally, research could focus on the potential therapeutic applications of N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide in various disease models, including cancer, cardiovascular disease, and neurodegenerative diseases. Finally, research could explore the potential use of N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide as a tool for studying the role of N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide in various cellular processes.

Scientific Research Applications

N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide has been extensively studied for its potential therapeutic applications. One area of research has focused on its ability to activate N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide, which has been shown to have numerous health benefits. Studies have demonstrated that N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]nicotinamide activation can improve metabolic function, reduce inflammation, and increase lifespan in various animal models.